(3R,4s)-4,5-isopropylidene-pent-2-yn-3-ol

• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: (1R)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-yn-1-ol
• InChI: InChI=1S/C8H12O3/c1-4-6(9)7-5-10-8(2,3)11-7/h1,6-7,9H,5H2,2-3H3/t6-,7+/m1/s1
• InChI Key: UVXSWVDZLNDNJC-RQJHMYQMSA-N
• Isomeric SMILES: CC1(OC[C@H](O1)[C@@H](C#C)O)C
• Canonical SMILES: CC1(OCC(O1)C(C#C)O)C

Description

(3R,4s)-4,5-Isopropylidene-pent-2-yn-3-ol is a chiral acetylenic alcohol featuring an isopropylidene protective group. The compound’s stereochemistry (3R,4s) is critical to its reactivity and applications in asymmetric synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and fine chemicals . The isopropylidene group stabilizes the diol moiety, enhancing the molecule’s stability under basic or acidic conditions, which is advantageous in multi-step synthetic routes. Characterization of such compounds typically involves NMR spectroscopy and X-ray crystallography, as demonstrated in analogous structures .

Biological Activity

(3R,4S)-4,5-isopropylidene-pent-2-yn-3-ol is a chiral organic compound with the molecular formula C₈H₁₂O₃ and a molecular weight of approximately 156.18 g/mol. Its unique structure includes an isopropylidene group and a pent-2-yne backbone, which contribute to its reactivity and potential biological activity. This compound has garnered interest for its interactions with various biological receptors, suggesting possible therapeutic applications.

• Molecular Formula: C₈H₁₂O₃
• Molecular Weight: 156.18 g/mol
• CAS Number: 4957-71-5

Biological Activity Overview

Research indicates that (3R,4S)-4,5-isopropylidene-pent-2-yn-3-ol exhibits potential anti-inflammatory and antimicrobial effects. The compound interacts with various enzymes and cellular signaling pathways, modulating their activity and potentially leading to therapeutic benefits.

The exact mechanisms through which (3R,4S)-4,5-isopropylidene-pent-2-yn-3-ol exerts its biological effects are still under investigation. However, it is believed that the compound may bind to specific molecular targets, altering their activity and leading to various biological outcomes.

Study 1: Enzyme Interaction

A study focused on the interactions of (3R,4S)-4,5-isopropylidene-pent-2-yn-3-ol with biological receptors demonstrated that it could modulate enzyme activity. The study indicated that the compound might influence cellular signaling pathways crucial for inflammation and infection responses.

Study 2: Antimicrobial Activity

Another research article highlighted the antimicrobial properties of (3R,4S)-4,5-isopropylidene-pent-2-yn-3-ol. In vitro tests showed that the compound exhibited significant antibacterial activity against several strains of bacteria. The study concluded that this compound could serve as a lead candidate for developing new antimicrobial agents.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
(3R,4S)-4,5-isopropylidene pent-2-yne-3-ol	Contains a triple bond instead of a double bond	Potential anti-inflammatory effects
(3R,4S)-4,5-isopropylidene hex-2-en-3-ol	Extended carbon chain	Limited data on biological activity
(3R,4S)-4,5-isopropylidene pent-2-en-one	Contains a ketone group instead of an alcohol group	Notable for reactivity but limited biological studies

Synthesis Methods

The synthesis of (3R,4S)-4,5-isopropylidene-pent-2-yn-3-ol typically involves multi-step organic reactions. A common method includes the reaction of 2,3:4,5-di-O-isopropylidene-D-arabinitol with specific reagents under controlled conditions. This process highlights the compound's versatility in organic synthesis due to its functional groups and stereochemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereoisomers and Diastereomers

The stereochemical configuration of (3R,4s)-4,5-isopropylidene-pent-2-yn-3-ol distinguishes it from other diastereomers (e.g., 3S,4R or 3R,4R configurations). For example:

• Stereochemical Stability : The (3R,4s) configuration may exhibit distinct conformational preferences, influencing reactivity in cycloadditions or nucleophilic substitutions.
• NMR Profiles: Diastereomers often show divergent $ ^1H $- and $ ^{13}C $-NMR shifts due to spatial variations.

Unprotected Analog: Pent-2-yn-3-ol

Removing the isopropylidene group yields pent-2-yn-3-ol, a simpler acetylenic alcohol. Key differences include:

• Stability : The unprotected diol is prone to oxidation and undesired side reactions, limiting its utility in prolonged syntheses.
• Solubility : The isopropylidene group increases hydrophobicity, altering solubility in polar solvents (e.g., reduced water solubility compared to pent-2-yn-3-ol).
• Reactivity : The unprotected alcohol undergoes faster esterification or oxidation but requires careful handling to avoid degradation .

Other Protective Group Derivatives

Compared to alternative protective groups (e.g., THP, TBDMS):

• Acid-Lability : Isopropylidene deprotection occurs under mild acidic conditions (e.g., aqueous HCl), whereas TBDMS groups require fluoride ions.
• Steric Effects : The isopropylidene group imposes moderate steric hindrance, balancing protection without severely limiting reaction sites.

Table 1: Comparative Properties of Protective Groups

Protective Group	Deprotection Method	Stability	Steric Hindrance
Isopropylidene	Mild acid (HCl/H$_2$O)	High	Moderate
THP	Acid (H$_3$O$^+$)	Moderate	Low
TBDMS	Fluoride (TBAF)	Very High	High

Industrial Relevance

Classified under intermediates and APIs, (3R,4s)-4,5-isopropylidene-pent-2-yn-3-ol is prioritized for its reproducibility in large-scale syntheses. Its stability under transport and storage conditions (as noted in logistical data ) makes it preferable to less robust analogs.